Z-Tic(7-OH)-OH

• IUPAC Name: (3S)-7-hydroxy-2-phenylmethoxycarbonyl-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
• InChI: InChI=1S/C18H17NO5/c20-15-7-6-13-9-16(17(21)22)19(10-14(13)8-15)18(23)24-11-12-4-2-1-3-5-12/h1-8,16,20H,9-11H2,(H,21,22)/t16-/m0/s1
• InChI Key: NETINWPUOIAANV-INIZCTEOSA-N
• Canonical SMILES: C1C(N(CC2=C1C=CC(=C2)O)C(=O)OCC3=CC=CC=C3)C(=O)O
• Isomeric SMILES: C1[C@H](N(CC2=C1C=CC(=C2)O)C(=O)OCC3=CC=CC=C3)C(=O)O
• Molecular Formula: C18H17NO5
• Molecular Weight: 327.3 g/mol

Description

Z-Tic(7-OH)-OH is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a derivative of the natural product, tetracycline, and has been shown to have potent antibacterial and antitumor properties.

Scientific Research Applications

Photocatalysis for Environmental Applications

Zinc oxide (ZnO) and titanium dioxide (TiO2) have been extensively researched for their photocatalytic applications, particularly in environmental remediation such as wastewater treatment. The research explores strategies to enhance the photocatalytic performance of ZnO by tailoring its surface-bulk structure and modifying its charge transfer pathways to improve charge separation and enhance the generation of reactive oxygen species for pollutant degradation (Kumar & Rao, 2015).

Enhancement of Photocatalytic Activity

The creation of ZnO-TiO2 binary oxide catalysts through a solid-state dispersion method has shown significant improvements in photocatalytic activity. These catalysts exhibit higher efficiency than pure TiO2 or ZnO in degrading pollutants like 4-chlorophenol under UV irradiation, attributed to better electron-hole pair separation efficiency and more surface hydroxyl groups (Pozan & Kambur, 2014).

Solar Energy Conversion

Research on hierarchical Zn2In2S5/Ti3C2(O, OH)x hybrids for solar energy conversion into chemical energy illustrates the potential of combining conductive materials with semiconductors to enhance photocatalytic hydrogen generation and environmental remediation efficiency. This synergy between Zn2In2S5 and conductive Ti3C2(O, OH)x facilitates spatial separation and efficient transfer of photogenerated electron-hole pairs (Wang et al., 2019).

Organic Pollutant Degradation

The development of ZnO/TiO2 anchored on reduced graphene oxide (rGO) ternary nanocomposite heterojunctions for photocatalytic degradation of organic pollutants like phenol demonstrates the importance of material synthesis techniques in achieving high degradation efficiencies. The study highlights the role of graphene oxide in enhancing photocatalytic performance by increasing surface area and reducing electron/hole recombination rates (Hayati et al., 2018).